![molecular formula C12H22N2O4S B4396235 1-(methylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-3-piperidinecarboxamide](/img/structure/B4396235.png)
1-(methylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-3-piperidinecarboxamide
Overview
Description
1-(Methylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-3-piperidinecarboxamide, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the late 1970s by a team of researchers at Purdue Pharma. MT-45 is structurally similar to other opioids such as fentanyl and morphine, but it has a unique chemical structure that gives it a distinct pharmacological profile.
Mechanism of Action
Target of Action
The primary target of 1-(methylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-3-piperidinecarboxamide, also known as tefuryltrione, is the enzyme 4-hydroxyphenyl-pyruvate dioxygenase (HPPD) . This enzyme plays a crucial role in the carotenoid biosynthesis pathway .
Mode of Action
Tefuryltrione acts as an inhibitor of the HPPD enzyme . By binding to this enzyme, it prevents the normal catalytic action of HPPD, thereby disrupting the carotenoid biosynthesis pathway .
Biochemical Pathways
The inhibition of HPPD by tefuryltrione affects the carotenoid biosynthesis pathway . Carotenoids are important for protecting chlorophyll from oxidative damage, and their deficiency leads to the bleaching of leaves, ultimately causing plant death .
Result of Action
The molecular effect of tefuryltrione’s action is the inhibition of the HPPD enzyme , leading to a disruption in the carotenoid biosynthesis pathway . On a cellular level, this results in the bleaching of leaves and ultimately plant death due to the lack of carotenoids .
Action Environment
The efficacy and stability of tefuryltrione can be influenced by various environmental factors These may include temperature, pH, and the presence of other substances in the environment.
Biochemical Analysis
Biochemical Properties
1-(methylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-3-piperidinecarboxamide interacts with various enzymes and proteins in biochemical reactions . It is an inhibitor of 4-hydroxyphenyl-pyruvate dioxygenase , a key enzyme in the carotenoid biosynthesis pathway . The nature of these interactions involves the compound binding to the active site of the enzyme, thereby inhibiting its activity .
Cellular Effects
The effects of this compound on cells and cellular processes are significant. By inhibiting 4-hydroxyphenyl-pyruvate dioxygenase, it disrupts the carotenoid biosynthesis pathway . This can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition, and changes in gene expression . It binds to the active site of 4-hydroxyphenyl-pyruvate dioxygenase, inhibiting the enzyme and disrupting the carotenoid biosynthesis pathway .
Temporal Effects in Laboratory Settings
It is known that the compound has a certain degree of stability, and its degradation over time could potentially lead to long-term effects on cellular function .
Metabolic Pathways
This compound is involved in the carotenoid biosynthesis pathway . It interacts with the enzyme 4-hydroxyphenyl-pyruvate dioxygenase, disrupting the pathway and potentially affecting metabolic flux or metabolite levels .
Properties
IUPAC Name |
1-methylsulfonyl-N-(oxolan-2-ylmethyl)piperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O4S/c1-19(16,17)14-6-2-4-10(9-14)12(15)13-8-11-5-3-7-18-11/h10-11H,2-9H2,1H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKOQLCKBLOTPKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC(C1)C(=O)NCC2CCCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.